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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of the research surrounding

the pterocarpan 1,11b-Dihydro-11b-hydroxymaackiain, also known as Erycibenin C. The

document collates available data on its biological activity, particularly its hepatoprotective

effects, and details the experimental protocols for its isolation and evaluation. This review is

intended to serve as a foundational resource for researchers and professionals in the fields of

natural product chemistry, pharmacology, and drug development.

Introduction
1,11b-Dihydro-11b-hydroxymaackiain is a pterocarpan, a class of isoflavonoids known for

their diverse biological activities. Pterocarpans are phytoalexins, produced by plants in

response to pathogen attack, and have demonstrated a range of pharmacological properties,

including antifungal, anti-inflammatory, antioxidant, and antitumor effects. 1,11b-Dihydro-11b-
hydroxymaackiain was first isolated from the stems of Erycibe expansa, a plant used in

traditional medicine.[1] This review will focus on the scientific literature pertaining to this

specific compound, with a primary emphasis on its documented hepatoprotective properties.

Chemical Structure and Properties
Chemical Name: 1,11b-Dihydro-11b-hydroxymaackiain (Erycibenin C) CAS Number:

210537-05-6 Molecular Formula: C₁₆H₁₄O₆ Molecular Weight: 302.28 g/mol Class: Pterocarpan
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The structure of 1,11b-Dihydro-11b-hydroxymaackiain is characterized by a tetracyclic ring

system, which is the core structure of all pterocarpans. The specific stereochemistry and

substitution pattern are crucial for its biological activity. Spectroscopic data, including 1H and

13C NMR, have been used to elucidate its structure.

Biological Activity: Hepatoprotective Effects
The primary biological activity reported for 1,11b-Dihydro-11b-hydroxymaackiain is its

hepatoprotective effect. Research has shown that the methanolic extract of Erycibe expansa

stems, from which this compound was isolated, exhibits a protective effect against D-

galactosamine-induced cytotoxicity in primary cultured mouse hepatocytes.[1]

While the ethyl acetate-soluble fraction of the methanolic extract, containing 1,11b-Dihydro-
11b-hydroxymaackiain, was identified as the most active fraction, a specific IC50 value for

this compound was not reported in the seminal study by Matsuda et al. (2004). However, the

study did report the hepatoprotective activities of other isoflavones isolated from the same

plant, providing context for the potential potency of compounds from this source.

Quantitative Data
The following table summarizes the available quantitative data for the hepatoprotective activity

of compounds isolated from Erycibe expansa against D-galactosamine-induced cytotoxicity in

primary cultured mouse hepatocytes, as reported by Matsuda et al. (2004).[1]
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Compound Type IC50 (µM)

Erycibenin A Prenylisoflavone 79

Genistein Isoflavone 29

Orobol Isoflavone 36

5,7,4'-Trihydroxy-3'-

methoxyisoflavone
Isoflavone 55

1,11b-Dihydro-11b-

hydroxymaackiain (Erycibenin

C)

Pterocarpan Not Reported

EtOAc-soluble fraction Fraction Most Potent Fraction

Experimental Protocols
Isolation of 1,11b-Dihydro-11b-hydroxymaackiain
(Erycibenin C)
The following protocol for the isolation of 1,11b-Dihydro-11b-hydroxymaackiain from the

stems of Erycibe expansa is based on the methodology described by Matsuda et al. (2004).[1]
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D-galactosamine-Induced Hepatotoxicity

Potential Protective Mechanisms of 1,11b-Dihydro-11b-hydroxymaackiain

D-galactosamine

UTP Depletion

Inhibition of RNA &
Protein Synthesis

Oxidative Stress Inflammation
(e.g., NF-κB activation)

Apoptosis
(e.g., Caspase activation)

Hepatocyte Death

1,11b-Dihydro-11b-
hydroxymaackiain

Antioxidant Effects

Inhibits

Anti-inflammatory Effects

Inhibits

Anti-apoptotic Effects

Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Review of 1,11b-Dihydro-11b-
hydroxymaackiain Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589607#literature-review-of-1-11b-dihydro-11b-
hydroxymaackiain-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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